Cas no 177779-56-5 (9-[(2R,5S)-5-[[tert-butyl(dimethyl)silyl]oxymethyl]oxolan-2-yl]-3H-purin-6-one)

• Product Name: 9-[(2R,5S)-5-[[tert-butyl(dimethyl)silyl]oxymethyl]oxolan-2-yl]-3H-purin-6-one
• CAS No: 177779-56-5
• MF: C₁₆H₂₆N₄O₃Si
• MW: 350.488144397736
• CID: 2782857
• PubChem ID: 136229402
• Update Time: 2025-04-21

9-[(2R,5S)-5-[[tert-butyl(dimethyl)silyl]oxymethyl]oxolan-2-yl]-3H-purin-6-one Chemical and Physical Properties

Names and Identifiers

• 9-[(2R,5S)-5-[[tert-butyl(dimethyl)silyl]oxymethyl]oxolan-2-yl]-3H-purin-6-one
• D-2',3'-dideoxy-5'-O-tert-butyldimethylsilylinosine;
• DTXSID10570901
• 9-[(2R,5S)-5-({[tert-Butyl(dimethyl)silyl]oxy}methyl)oxolan-2-yl]-3,9-dihydro-6H-purin-6-one
• 177779-56-5

• Inchi： 1S/C16H26N4O3Si/c1-16(2,3)24(4,5)22-8-11-6-7-12(23-11)20-10-19-13-14(20)17-9-18-15(13)21/h9-12H,6-8H2,1-5H3,(H,17,18,21)/t11-,12+/m0/s1
• InChI Key： UBDRNBJBRQIQCA-NWDGAFQWSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC[C@@H]1CC[C@H](N2C=NC3C(NC=NC2=3)=O)O1

Computed Properties

• Exact Mass: 350.17700
• Monoisotopic Mass: 350.17741724Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.7Ų

Experimental Properties

• PSA: 82.29000
• LogP: 3.23130